Cas no 1566994-56-6 (6-Bromo-4-chloro-7-fluoroquinoline)

• Product Name: 6-Bromo-4-chloro-7-fluoroquinoline
• CAS No: 1566994-56-6
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• CID: 4606650
• Update Time: 2025-05-24

6-Bromo-4-chloro-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-7-fluoroquinoline
• 6-Bromo-4-chloro-7-fluoroquinoline

• Inchi： 1S/C9H4BrClFN/c10-6-3-5-7(11)1-2-13-9(5)4-8(6)12/h1-4H
• InChI Key： QIBVJFPEFQGSCW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(=C(C=CN=2)Cl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-chloro-7-fluoroquinoline

Introduction to 6-Bromo-4-chloro-7-fluoroquinoline (CAS No. 1566994-56-6)

6-Bromo-4-chloro-7-fluoroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1566994-56-6, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and promising biological activities. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of pharmacological properties, including antimicrobial, antimalarial, and anticancer effects.

The structural motif of 6-Bromo-4-chloro-7-fluoroquinoline incorporates halogen atoms at the 6th and 4th positions and a fluorine atom at the 7th position of the quinoline ring. These substituents not only enhance the compound's lipophilicity but also contribute to its binding affinity with biological targets. The presence of bromine and chlorine atoms introduces electrophilic centers, making this compound a valuable scaffold for further derivatization and optimization.

In recent years, there has been a growing interest in developing novel quinoline derivatives as potential therapeutic agents. The introduction of fluorine atoms into the quinoline scaffold has been particularly noted for its ability to modulate metabolic stability and binding interactions with enzymes and receptors. 6-Bromo-4-chloro-7-fluoroquinoline exemplifies this trend, as it combines the advantages of multiple halogen substituents while maintaining a core quinoline structure that is well-documented for its pharmacological efficacy.

One of the most compelling aspects of 6-Bromo-4-chloro-7-fluoroquinoline is its potential in addressing drug-resistant pathogens. The quinoline scaffold has a long history of use in antimicrobial therapies, particularly in the treatment of malaria. However, the emergence of resistant strains has necessitated the development of new analogs with improved efficacy. The halogenated derivatives, including 6-Bromo-4-chloro-7-fluoroquinoline, have shown enhanced activity against certain resistant strains due to modifications in their binding pockets that target essential bacterial enzymes.

The synthesis of 6-Bromo-4-chloro-7-fluoroquinoline involves multi-step organic reactions that typically begin with the bromination and chlorination of a fluoroquinoline precursor. The precise regioselectivity in introducing these halogens is crucial for achieving the desired biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates that can be further functionalized to create more complex derivatives.

The pharmacological profile of 6-Bromo-4-chloro-7-fluoroquinoline has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its efficacy against various bacterial pathogens, including those that exhibit resistance to conventional antibiotics. The compound's ability to inhibit bacterial DNA gyrase and topoisomerase IV suggests its potential as an alternative treatment for multidrug-resistant infections. Additionally, its interaction with other cellular targets has been explored, indicating possible applications in anti-inflammatory and anticancer therapies.

The chemical properties of 6-Bromo-4-chloro-7-fluoroquinoline, such as its solubility and stability, also play a critical role in its formulation as a drug candidate. Researchers have optimized synthetic routes to improve these properties while maintaining biological activity. For instance, modifications in the substitution pattern have led to derivatives with enhanced solubility in aqueous solutions, which is crucial for oral and intravenous administration.

In conclusion, 6-Bromo-4-chloro-7-fluoroquinoline (CAS No. 1566994-56-6) represents a significant advancement in quinoline-based medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing contemporary challenges in infectious diseases and beyond.